N-(4-methoxyphenyl)-4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-4-[2-methyl-6-(4-methylphenoxy)pyrimidin-4-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C24H27N5O3/c1-17-4-8-21(9-5-17)32-23-16-22(25-18(2)26-23)28-12-14-29(15-13-28)24(30)27-19-6-10-20(31-3)11-7-19/h4-11,16H,12-15H2,1-3H3,(H,27,30)
• InChI Key: TWNIVPFSMGGSQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=NC(=NC(=C2)N3CCN(CC3)C(=O)NC4=CC=C(C=C4)OC)C
• Molecular Formula: C24H27N5O3
• Molecular Weight: 433.5 g/mol

Description

N-(4-methoxyphenyl)-4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C24H27N5O3 and its molecular weight is 433.512. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Modification

N-(4-methoxyphenyl)-4-(2-methyl-6-(p-tolyloxy)pyrimidin-4-yl)piperazine-1-carboxamide and its derivatives have been synthesized and modified for various scientific applications. These modifications aim to explore the compound's potential in different biological and chemical domains.

• Synthesis of Novel Compounds for Analgesic and Anti-inflammatory Agents : Novel compounds derived from this chemical structure have been synthesized, leading to the discovery of agents with significant analgesic and anti-inflammatory activities. These compounds are particularly noted for their inhibitory activity on cyclooxygenase-2 (COX-2) selectivity and have been compared with standard drugs for their effectiveness in reducing edema (Abu‐Hashem et al., 2020).

• Chemical Modification for Enhanced Pharmacological Profiles : The chemical structure has been modified to enrich the structural types of urea-based TRPV1 antagonists. These modifications have led to the discovery of analogs with improved pharmacological profiles, including enhanced analgesic activity and better tolerability (Nie et al., 2020).

Radioligand and Imaging Applications

The compound and its derivatives have been utilized in the development of radioligands for imaging purposes, particularly in positron emission tomography (PET) for neurological studies.

• Development of PET Dopamine D3 Receptor Radioligands : Carbon-11-labeled carboxamide derivatives of the compound have been synthesized as potential PET radioligands for imaging dopamine D3 receptors. These derivatives have shown promising results in terms of radiochemical yields, specific activity, and potential for imaging applications (Gao et al., 2008).

• Imaging of Serotonin 5-HT(1A) Receptors : Analogs of the compound have been prepared as PET tracers for serotonin 5-HT(1A) receptors. The synthesized tracers have demonstrated high affinity and selectivity for 5-HT1A receptors, making them promising candidates for in vivo quantification of these receptors in neuropsychiatric disorders (García et al., 2014).